Cas no 898458-73-6 (2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide)

2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide is a versatile organic compound with unique structural features. This compound exhibits notable stability and reactivity, making it suitable for various chemical transformations. Its incorporation of a thiazole ring and a fluorophenyl group offers distinct advantages, including enhanced solubility and specificity in chemical reactions. The presence of an ethylsulfanyl group provides additional flexibility for synthetic modifications, broadening its applicability in pharmaceutical and material science research.
2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide structure
898458-73-6 structure
Product Name:2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
CAS No:898458-73-6
MF:C18H15FN2OS2
MW:358.452904939651
CID:5484119
Update Time:2025-06-20

2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-ethylsulfanyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
    • 2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
    • Inchi: 1S/C18H15FN2OS2/c1-2-23-16-6-4-3-5-14(16)17(22)21-18-20-15(11-24-18)12-7-9-13(19)10-8-12/h3-11H,2H2,1H3,(H,20,21,22)
    • InChI Key: CSHZFWPSUMPWLH-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)C1=CC=CC=C1SCC

2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2646-0060-2μmol
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2646-0060-5μmol
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2646-0060-10μmol
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2646-0060-20μmol
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2646-0060-1mg
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2646-0060-2mg
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2646-0060-3mg
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2646-0060-4mg
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2646-0060-5mg
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2646-0060-10mg
2-(ethylsulfanyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
898458-73-6 90%+
10mg
$79.0 2023-05-16

Additional information on 2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 898458-73-6 and Product Name: 2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide

The compound identified by the CAS number 898458-73-6 and the product name 2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of functional groups such as the ethylsulfanyl moiety, the fluorophenyl ring, and the thiazole core contributes to its unique chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of thiazole derivatives in developing novel therapeutic agents. The 1,3-thiazol-2-ylbenzamide scaffold, a key structural component of this compound, has been extensively studied for its pharmacological properties. Studies have demonstrated that thiazole-based benzamides exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a 4-fluorophenyl group into the molecular structure further enhances its pharmacokinetic profile by improving metabolic stability and binding affinity to target enzymes.

The ethylsulfanyl substituent in the compound plays a crucial role in modulating its biological activity. Sulfur-containing compounds are well-known for their ability to interact with biological targets through various mechanisms, including redox signaling and enzyme inhibition. The ethylsulfanyl group in this molecule likely contributes to its ability to modulate enzyme activity and cellular signaling pathways, thereby exhibiting potential therapeutic benefits. This structural feature aligns with the growing interest in sulfur-based compounds as pharmacological agents.

In the context of modern drug discovery, the development of small-molecule inhibitors targeting specific enzymes or receptors is a cornerstone approach. The compound 2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide has been investigated for its potential as an inhibitor of various enzymes implicated in diseases such as cancer and inflammation. Preliminary studies have shown that this molecule exhibits inhibitory activity against key enzymes like COX-2 (cyclooxygenase-2) and NF-κB (nuclear factor kappa B), which are central mediators of inflammatory responses. Such findings underscore its potential as a lead compound for further drug development.

The fluorophenyl moiety is another critical feature of this compound that contributes to its pharmacological properties. Fluoro-substituted aromatic rings are widely used in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The presence of a fluorine atom at the para position relative to the amide group in this molecule likely increases its interaction with biological targets by improving hydrophobicity and electronic properties. This modification is particularly relevant in the development of drugs that require high binding specificity and prolonged half-life.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental assays. Molecular docking studies have been performed on 2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide using various computational platforms to identify potential binding interactions with target proteins. These studies have revealed that the compound can effectively bind to active sites of enzymes such as COX-2 and NF-κB, suggesting its potential as a therapeutic agent. Such computational predictions provide valuable insights into the molecular interactions that underpin its biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. The synthesis pathway highlights the importance of innovative methodologies in pharmaceutical chemistry for developing novel bioactive molecules.

Pharmacokinetic studies are essential for evaluating the absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles of new drug candidates. Preliminary pharmacokinetic studies on 2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide have indicated favorable properties such as good oral bioavailability and moderate metabolic clearance rates. These findings suggest that the compound may exhibit reasonable pharmacokinetic behavior upon systemic administration, making it a promising candidate for further clinical development.

The potential therapeutic applications of this compound are broad-ranging. Given its inhibitory activity against key enzymes involved in inflammation and cancer progression, it may find utility in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer. Additionally, its structural features suggest potential applications in other therapeutic areas where enzyme inhibition is a key mechanism of action.

Ongoing research aims to optimize the chemical structure of this compound to enhance its potency, selectivity, and pharmacokinetic properties. Strategies such as structure-based drug design (SBDD) and fragment-based drug design (FBDD) are being employed to refine the molecular framework for improved therapeutic efficacy. These efforts are part of a broader trend toward rational drug design approaches that leverage computational methods and structural biology insights.

The development of novel pharmaceutical agents is often hampered by challenges related to intellectual property (IP) protection and regulatory hurdles. However, compounds like 2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide represent significant advancements that can navigate these challenges through innovative chemical synthesis and targeted biological evaluation. As research continues to uncover new applications for this class of molecules, it is expected that additional patents will be filed protecting novel derivatives with enhanced therapeutic profiles.

In conclusion,898458-73-6and 2-(ethylsulfanyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide exemplify the intersection of synthetic organic chemistry and medicinal chemistry in developing novel bioactive molecules with potential therapeutic applications. The unique structural features of this compound contribute to its biological activity by modulating enzyme function and cellular signaling pathways associated with diseases such as cancer and inflammation. Continued research efforts aimed at optimizing its chemical structure will likely yield additional derivatives with improved pharmacological properties suitable for clinical development.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk